3-Chloro-4-(trifluoromethyl)-DL-phenylalanine

Specification

• CAS No.: 1259966-92-1
• Molecular Formula: C10H9ClF3NO2
• Molecular Weight: 267.63 g/mol
• IUPAC Name: 2-amino-3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid
• Standard InChI: InChI=1S/C10H9ClF3NO2/c11-7-3-5(4-8(15)9(16)17)1-2-6(7)10(12,13)14/h1-3,8H,4,15H2,(H,16,17)
• Standard InChI Key: GCHIBFDCLZYKFI-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)Cl)C(F)(F)F
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)Cl)C(F)(F)F

Introduction

3-Chloro-4-(trifluoromethyl)-DL-phenylalanine is a synthetic amino acid derivative that incorporates both chlorine and trifluoromethyl groups into its structure. This compound belongs to the class of halogenated phenylalanine derivatives and is of significant interest in medicinal chemistry and biochemistry due to its potential applications in drug development and as a building block for peptide synthesis.

Synthesis and Preparation

The synthesis of 3-Chloro-4-(trifluoromethyl)-DL-phenylalanine often involves protecting group strategies to ensure selectivity during functionalization steps. Protecting groups may be used on the amino or carboxylic acid functionalities during halogenation reactions to prevent unwanted side reactions.

Biological Effects

Research indicates that compounds with trifluoromethyl substitutions often exhibit enhanced potency due to improved binding affinities in biological systems. This makes 3-Chloro-4-(trifluoromethyl)-DL-phenylalanine suitable for diverse applications in synthetic chemistry and biochemistry.

Applications

3-Chloro-4-(trifluoromethyl)-DL-phenylalanine has several applications:

• Drug Development: Its unique electronic properties and reactivity make it a valuable building block for synthesizing novel drugs.

• Peptide Synthesis: It can be used to introduce specific functionalities into peptides, potentially enhancing their biological activity.

• Biochemistry: The compound's ability to interact with biological targets makes it useful for studying protein-ligand interactions.

Data and Research Findings

Property	Value	Description
Molecular Formula	C$_{10}$H$_{9}$ClF$_{3}$NO$_{2}$	Chemical composition of the compound.
Molecular Weight	267.63 g/mol	Mass of the compound.
CAS No.	1259966-92-1	Unique identifier for the compound.
Synonyms	Phenylalanine, 3-chloro-4-(trifluoromethyl)-; 2-Amino-3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid	Alternative names for the compound.